Cas no 69573-63-3 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, nonadecyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, nonadecyl ester, (2E)-
• CAS No: 69573-63-3
• MF: C₂₈H₄₆O₄
• MW: 446.662449359894
• CID: 1738093
• PubChem ID: 71374399
• Update Time: 2025-04-21

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, nonadecyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, nonadecyl ester, (2E)-
• nonadecyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• DTXSID40797184
• 69573-63-3

• Inchi： 1S/C28H46O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-32-28(31)22-20-25-19-21-26(29)27(30)24-25/h19-22,24,29-30H,2-18,23H2,1H3/b22-20+
• InChI Key： HEWHLFWASLHENG-LSDHQDQOSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCOC(/C=C/C1C=C(O)C(O)=CC=1)=O

Computed Properties

• Exact Mass: 446.33978
• Monoisotopic Mass: 446.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 21
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 11.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives